Cas no 861964-06-9 (2-Thiophenecarboxylic acid,3-(4-carboxyphenyl)-4-cyano-5-(methylthio)-)

• Product Name: 2-Thiophenecarboxylic acid,3-(4-carboxyphenyl)-4-cyano-5-(methylthio)-
• CAS No: 861964-06-9
• MF: C₁₄H₉NO₄S₂
• MW: 319.35556101799
• CID: 1844601
• Update Time: 2024-11-26

2-Thiophenecarboxylic acid,3-(4-carboxyphenyl)-4-cyano-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid,3-(4-carboxyphenyl)-4-cyano-5-(methylthio)-
• 2-Thiophenecarboxylic acid, 3-(4-carboxyphenyl)-4-cyano-5-(methylthio)-

• Inchi： 1S/C14H9NO4S2/c1-20-14-9(6-15)10(11(21-14)13(18)19)7-2-4-8(5-3-7)12(16)17/h2-5H,1H3,(H,16,17)(H,18,19)
• InChI Key： JXYFHMUSGALUIK-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(SC)=C(C#N)C=1C1=CC=C(C(O)=O)C=C1

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 531.7±50.0 °C(Predicted)
• pka: 2.85±0.20(Predicted)